molecular formula C6H14O4 B8311892 Hexane-1,3,4,6-tetraol

Hexane-1,3,4,6-tetraol

Cat. No.: B8311892
M. Wt: 150.17 g/mol
InChI Key: ZGKLWYNGFBDSRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Hexane-1,3,4,6-tetraol is a useful research compound. Its molecular formula is C6H14O4 and its molecular weight is 150.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H14O4

Molecular Weight

150.17 g/mol

IUPAC Name

hexane-1,3,4,6-tetrol

InChI

InChI=1S/C6H14O4/c7-3-1-5(9)6(10)2-4-8/h5-10H,1-4H2

InChI Key

ZGKLWYNGFBDSRF-UHFFFAOYSA-N

Canonical SMILES

C(CO)C(C(CCO)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Methylmorpholine 4-oxide (50%) in water) was slowly added to a mixture of hex-3-ene-1,6-diol (7.2 g), acetone (77 ml), water (150 ml), tert-butanol (77 ml), methanesulfonamide (5.9 g) and potassium osmate (228 mg). After 12 hours, the mixture was concentrated and purified by column chromatography on silica gel (mobile phase: ethyl acetate/methanol 3:1). The product with a molecular weight of 150.18 (C6H14O4) was obtained in this way; MS (ESI): 151 (M+H+).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
7.2 g
Type
reactant
Reaction Step One
Quantity
77 mL
Type
reactant
Reaction Step One
Quantity
5.9 g
Type
reactant
Reaction Step One
[Compound]
Name
potassium osmate
Quantity
228 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
77 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.